Cas no 30720-10-6 (Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate)

• Product name: Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate
• CAS No: 30720-10-6
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• MDL: MFCD18433358
• CID: 2182107
• PubChem ID: 135692710

Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-hydroxy-1h-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester
• 1-Benzyl-5-ethoxycarbonyl-4-hydroxy-pyrazolo[3,4-b]pyridin
• CS-0341774
• Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• C16H15N3O3
• Ethyl1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• MFCD18433358
• 30720-10-6
• G72334
• SB36500
• DB-259441
• ethyl 1-benzyl-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxylate
• Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate

• MDL： MFCD18433358
• Inchi： InChI=1S/C16H15N3O3/c1-2-22-16(21)13-8-17-15-12(14(13)20)9-18-19(15)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,17,20)
• InChI Key： OIESUURKYHDBRO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CN=C2C(=C1O)C=NN2CC3=CC=CC=C3

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2Ų

Additional information on Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate

Recent Advances in the Study of Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate (CAS: 30720-10-6)

Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate (CAS: 30720-10-6) is a pyrazolopyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, particularly the presence of the pyrazolopyridine core and the ethyl carboxylate moiety, make it a promising scaffold for the design of novel therapeutic agents.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route that enhances the scalability and purity of the compound. The authors employed a multi-step reaction sequence involving condensation, cyclization, and esterification, achieving an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

In addition to synthetic improvements, researchers have explored the biological activities of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on specific kinase enzymes implicated in cancer progression. The compound exhibited IC50 values in the low micromolar range against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Molecular docking studies further revealed that the benzyl and hydroxy groups play a crucial role in binding to the active site of the target enzymes.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 study in European Journal of Pharmacology investigated its effects on inflammatory mediators such as COX-2 and TNF-α. The results indicated that Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate significantly reduced the production of these mediators in vitro, with minimal cytotoxicity. These findings highlight its potential for treating inflammatory disorders, although further in vivo studies are needed to validate these effects.

Despite these promising results, challenges remain in the development of Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have shown that the compound has moderate plasma stability but undergoes rapid hepatic metabolism, which may limit its therapeutic efficacy. Researchers are currently exploring structural modifications to improve these properties while retaining its biological activity.

In conclusion, Ethyl 1-Benzyl-4-Hydroxy-1h-Pyrazolo3,4-BPyridine-5-Carboxylate (CAS: 30720-10-6) represents a promising candidate for drug development, with demonstrated activities in cancer and inflammation. Ongoing research aims to optimize its synthetic accessibility, enhance its pharmacological profile, and explore its mechanisms of action. As the field advances, this compound may serve as a valuable tool for understanding disease pathways and developing new therapeutics.